2H-1-Benzopyran-2-one, 4-[(phenylmethyl)thio]-

• Molecular Formula: C16H12O2S
• Molecular Weight: 268.3 g/mol
• IUPAC Name: 4-benzylsulfanylchromen-2-one
• InChI: InChI=1S/C16H12O2S/c17-16-10-15(13-8-4-5-9-14(13)18-16)19-11-12-6-2-1-3-7-12/h1-10H,11H2
• InChI Key: DLNRLPJPCQECDK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSC2=CC(=O)OC3=CC=CC=C32
• CAS No.: 88369-09-9

Description

2H-1-Benzopyran-2-one, 4-[(phenylmethyl)thio]-, also known as umbelliferone-4-carboxylic acid phenylmethylthiohydrazone (UCPH), is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of umbelliferone, a natural product found in many plants, and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of UCPH is not fully understood, but it is believed to act through the chelation of metal ions and the modulation of cellular iron transport. The compound has also been shown to have antioxidant properties and may protect against oxidative stress.
Biochemical and Physiological Effects
UCPH has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the modulation of iron metabolism. The compound has also been shown to have neuroprotective effects and may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using UCPH in lab experiments is its availability and ease of synthesis. The compound is also relatively stable and can be stored for long periods of time. However, one limitation is that UCPH may have off-target effects, and its use may need to be carefully controlled to ensure accurate results.

Future Directions

There are many potential future directions for research on UCPH. One area of interest is the development of UCPH-based fluorescent probes for the detection of metal ions in living cells. Another area of research is the investigation of UCPH as a potential therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, the use of UCPH in the study of iron metabolism and transport may lead to new insights into the role of iron in cellular processes.

Synthesis Methods

UCPH can be synthesized through a multi-step process involving the reaction of 2H-1-Benzopyran-2-one, 4-[(phenylmethyl)thio]-e with phenylmethylthiohydrazine and subsequent oxidation and esterification steps. The synthesis of UCPH has been well-documented in the scientific literature, and the compound is readily available for research purposes.

Scientific Research Applications

UCPH has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions, as a potential anticancer agent, and as a tool for studying the transport of iron in cells. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease and as a diagnostic tool for detecting oxidative stress.